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An In-depth Technical Guide to the Solubility of C.I. Pigment Red 52:1 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Pigment Red 52:1 (C.I. 15860:1; CAS 17852-99-2) is a monoazo calcium lake pigment

widely utilized in printing inks and industrial coatings.[1][2] Its performance and application are

intrinsically linked to its interactions with organic solvents. This guide provides a

comprehensive overview of the solubility and resistance of C.I. Pigment Red 52:1 in various

organic solvents, based on available technical data. While precise quantitative solubility data is

not widely published, this document consolidates qualitative assessments of its solvent

fastness and outlines standard experimental protocols for determining pigment solubility.

Chemical and Physical Properties
C.I. Pigment Red 52:1 is characterized by the presence of a single azo group (-N=N-) in its

molecular structure.[1] It is produced by the diazotization of 2-amino-5-chloro-4-

methylbenzenesulfonic acid, followed by coupling with 3-hydroxy-2-naphthoic acid, and

subsequent conversion into a calcium salt.[3] This laking process renders the pigment largely

insoluble in water and many organic solvents, a crucial characteristic for its use in various

applications.[2]
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The interaction of C.I. Pigment Red 52:1 with organic solvents is typically described in terms of

its "resistance" or "fastness," which indicates its ability to withstand dissolution or "bleeding"

when in contact with a solvent. Quantitative solubility values (e.g., in g/100 mL) are not

commonly reported in publicly available technical literature for this specific pigment. However,

several sources provide qualitative data on its performance in various solvents, often rated on

a scale of 1 to 5, where 5 indicates excellent resistance and 1 indicates poor resistance.

Data Presentation: Solvent Fastness of C.I. Pigment Red
52:1
The following table summarizes the solvent resistance of C.I. Pigment Red 52:1 as reported in

various technical data sheets. It is important to note that the exact test methods and rating

scales may vary between manufacturers.

Organic Solvent Chemical Class
Resistance/Fastness
Rating

Xylene Aromatic Hydrocarbon Good[4]

Ethanol Alcohol Good[4], Not Soluble[3]

Ethyl Acetate Ester Good[4]

White Spirit Aliphatic Hydrocarbon Good[4]

Butyl Acetate Ester 4 (Good)

Benzene Aromatic Hydrocarbon 4 (Good)

Ketones (general) Ketone 4 (Good)

Note: The numerical ratings are based on a 1-5 scale, where 5 is excellent.

Experimental Protocols for Determining Pigment
Solubility and Bleeding
For researchers and professionals requiring precise solubility data, standardized experimental

methods must be employed. The following protocols are based on established industry

standards for evaluating the solvent resistance and bleeding characteristics of pigments.
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ASTM D279: Standard Test Methods for Bleeding of
Pigments
This standard provides two primary methods for assessing the bleeding characteristics of dry

pigments.

This method is a rapid test to determine the amount of color extracted when a pigment is in

direct contact with a solvent.

Methodology:

Sample Preparation: Accurately weigh 0.50 g of C.I. Pigment Red 52:1 into a test tube or

vial.

Solvent Addition: Add 20 mL of the desired organic solvent (e.g., toluene is the standard, but

others can be used by agreement).

Agitation and Incubation: Stopper the container and shake vigorously for 10 seconds. Allow

the mixture to stand for 15 minutes. Repeat the 10-second shake and let it stand for an

additional 45 minutes.

Filtration: Filter the mixture through a filter paper (e.g., Whatman No. 44) with a bed of a non-

bleeding filter aid like Blanc Fixe.

Observation: Observe the filtrate for any coloration. The degree of bleeding is assessed

visually against a standard or on a 1-5 scale (5 = no bleeding, 1 = severe bleeding).

This method evaluates the migration of the pigment from a base coat into a subsequently

applied white topcoat. It provides a more practical assessment of bleed resistance in a coating

system.

Methodology:

Base Coat Preparation: Prepare a colored coating using C.I. Pigment Red 52:1 in a suitable

vehicle.
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Application of Base Coat: Apply the colored coating to one half of a test panel and allow it to

dry completely.

Application of Top Coat: Apply a white finish over the entire panel, covering both the colored

base coat and the uncoated portion.

Drying and Observation: Allow the topcoat to dry completely.

Evaluation: Visually assess the white topcoat for any discoloration or color migration from the

red base coat. The degree of bleeding is rated on a 1-5 scale.

Quantitative Solubility Determination
To obtain precise solubility data (e.g., g/L), a gravimetric or spectrophotometric method can be

employed.

Methodology:

Sample Preparation: Prepare a saturated solution of C.I. Pigment Red 52:1 in the chosen

organic solvent at a specified temperature (e.g., 25°C). This can be achieved by adding an

excess of the pigment to the solvent and stirring for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Separation: Separate the undissolved pigment from the saturated solution using

centrifugation followed by fine filtration (e.g., using a 0.2 µm syringe filter).

Quantification (Gravimetric Method): a. Accurately measure a known volume of the clear,

saturated filtrate into a pre-weighed, dry container. b. Evaporate the solvent under controlled

conditions (e.g., in a vacuum oven) until a constant weight of the dissolved pigment is

obtained. c. Calculate the solubility in g/L or other desired units.

Quantification (Spectrophotometric Method): a. If the pigment has a known molar absorptivity

in the solvent, the concentration of the saturated solution can be determined using UV-Vis

spectrophotometry and the Beer-Lambert law. b. This requires the preparation of a

calibration curve with solutions of known concentrations.

Visualization of Experimental Workflow
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The following diagram illustrates a logical workflow for evaluating the solubility and resistance

of a pigment in an organic solvent.
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Click to download full resolution via product page

Caption: Workflow for Pigment-Solvent Interaction Assessment.

Conclusion
C.I. Pigment Red 52:1 exhibits good to excellent resistance to a range of common organic

solvents, a property that is fundamental to its utility in inks and coatings. While quantitative

solubility data remains scarce in public literature, standardized testing protocols such as ASTM

D279 provide a robust framework for researchers and professionals to evaluate its

performance for specific applications. The choice of solvent and the intended application will
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ultimately dictate the suitability of this pigment, and empirical testing is highly recommended to

ensure desired performance characteristics are met.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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